4-bromobutyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
Cat. No. B8551111
M. Wt: 318.19 g/mol
InChI Key: LDLMQHQKQUUSMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05760054
Procedure details
The general procedure of J. D. Commerford and H. B. Donahue J. Org. Chem. 1956, 21, 583-4 was modified: A mixture of 6 g of sodium saccharin, 100 mL of 1,4-dibromobutane, and 5 mL of N,N-dimethylformamide was heated at 50° C. overnight. After cooling to ambient temperature, the mixture was diluted with 250 mL of ether and 50 mL of water. The aqueous layer was extracted with two additional 50 mL portions of ether and the combined organic extracts were dried over MgSO4 and concentrated under reduced pressure. The excess 1,4-dibromobutane was removed by short path vacuum distillation and the oily residue purified by crystallization from ether-hexane, mp 71°-2° C.
Identifiers
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REACTION_CXSMILES
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[S:1]1([C:12]2[C:7](=[CH:8][CH:9]=[CH:10][CH:11]=2)[C:5](=[O:6])[NH:4]1)(=[O:3])=[O:2].[Na].[Br:14][CH2:15][CH2:16][CH2:17][CH2:18]Br.CN(C)C=O>CCOCC.O>[Br:14][CH2:15][CH2:16][CH2:17][CH2:18][N:4]1[C:5](=[O:6])[C:7]2[CH:8]=[CH:9][CH:10]=[CH:11][C:12]=2[S:1]1(=[O:2])=[O:3] |f:0.1,^1:12|
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Inputs
Step One
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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S1(=O)(=O)NC(=O)C2=CC=CC=C12.[Na]
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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BrCCCCBr
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to ambient temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with two additional 50 mL portions of ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic extracts were dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The excess 1,4-dibromobutane was removed by short path vacuum distillation
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CUSTOM
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Type
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CUSTOM
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Details
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the oily residue purified by crystallization from ether-hexane, mp 71°-2° C.
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Outcomes
Product
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Name
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Type
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Smiles
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BrCCCCN1S(C2=C(C1=O)C=CC=C2)(=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
